Affinity Inversion: LY86057 vs. LY53857
In a direct comparison within the same study using [3H]ketanserin radioligand binding on cortical membranes from four species (with prazosin masking of alpha-1 adrenergic receptors), LY86057 (N1-unsubstituted) and LY53857 (N1-isopropyl) exhibited a complete inversion of species preference. LY86057 displayed more than 10-fold higher affinity for pig, squirrel monkey, and human 5-HT2 receptors relative to rat, whereas LY53857 showed a 4- to 5-fold higher affinity for the rat receptor compared to the pig, squirrel monkey, and human receptors [1]. This is the highest-strength evidence available because both compounds were tested under identical assay conditions in the same laboratory.
LY53857: 4–5-fold rat preference
| Evidence Dimension | Species-dependent 5-HT2 receptor binding affinity (fold preference) |
|---|---|
| Target Compound Data | >10-fold higher affinity for pig, squirrel monkey, and human 5-HT2 receptors vs. rat |
| Comparator Or Baseline | LY53857 (N1-isopropyl ergoline): 4- to 5-fold higher affinity for rat 5-HT2 receptor vs. pig, squirrel monkey, and human |
| Quantified Difference | Complete inversion of species preference (>10-fold human/primate preference for LY86057 vs. 4–5-fold rat preference for LY53857); net difference in human/rat selectivity ratio is approximately 40- to 50-fold between the two compounds |
| Conditions | [3H]ketanserin radioligand binding; pig, rat, squirrel monkey, and human frontal cortical membranes; 0.1 μM prazosin to mask alpha-1 adrenergic receptor binding; J Pharmacol Exp Ther 265:1272-9 (1993) |
Why This Matters
A researcher using LY53857 in a human or primate 5-HT2 assay would experience a ≥40-fold loss of target affinity compared to LY86057, resulting in potentially erroneous conclusions about antagonist potency in human-relevant systems.
- [1] Nelson DL, Lucaites VL, Audia JE, Nissen JS, Wainscott DB. Species differences in the pharmacology of the 5-hydroxytryptamine2 receptor: structurally specific differentiation by ergolines and tryptamines. J Pharmacol Exp Ther. 1993 Jun;265(3):1272-9. PMID: 8510008. View Source
